3-Decoxy-6-(4-hexoxyphenyl)pyridazine

• CAS No.: 64779-58-4
• Molecular Formula: C26H40N2O2
• Molecular Weight: 412.6 g/mol
• IUPAC Name: 3-decoxy-6-(4-hexoxyphenyl)pyridazine
• InChI: InChI=1S/C26H40N2O2/c1-3-5-7-9-10-11-12-14-22-30-26-20-19-25(27-28-26)23-15-17-24(18-16-23)29-21-13-8-6-4-2/h15-20H,3-14,21-22H2,1-2H3
• InChI Key: YYQNLHITPMOHMD-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCOC1=NN=C(C=C1)C2=CC=C(C=C2)OCCCCCC

Description

3-Decoxy-6-(4-hexoxyphenyl)pyridazine is a pyridazine derivative characterized by a deoxygenated C3 position and a 4-hexoxyphenyl substituent at C4.

Comparison with Similar Compounds

Structural and Functional Comparisons

The table below summarizes key differences between 3-Decoxy-6-(4-hexoxyphenyl)pyridazine and related pyridazine derivatives:

Compound	Substituents/Modifications	Molecular Weight (g/mol)*	Key Properties	Reported/Inferred Bioactivity	Synthesis Method
3-Decoxy-6-(4-hexoxyphenyl)pyridazine	C6: 4-hexoxyphenyl; C3: Deoxy	~316.4	High lipophilicity, moderate solubility	Potential Bcl-xL inhibition (inferred)	Not specified (likely SNAr or coupling)
6,7-Dihydro-5H-pyrido[2,3-c]pyridazine derivatives	Fused pyrido-pyridazine core; variable substituents	~250–400	Moderate solubility, planar structure	Bcl-xL inhibition, pro-apoptotic	Patent-described multi-step synthesis
6-Azido-3-phenyl-s-triazolo[4,3-b]pyridazine	C6: Azide; fused triazolo ring	284.25	Low solubility, azide reactivity	Undocumented (likely synthetic intermediate)	Azide cyclization with bromoform/lead tetraacetate
Coumarin-pyrimidinone hybrids	C6: Coumarin; tetrazolyl/pyrazolone groups	~450–500	Fluorescence, polar substituents	Enzyme inhibition (hypothetical)	Multi-component condensation

*Calculated for illustrative purposes where exact data are unavailable.

Key Findings

Lipophilicity and Bioavailability :

• The 4-hexoxyphenyl group in the target compound confers greater lipophilicity compared to azide-containing analogs (e.g., ) or polar coumarin derivatives (). This may enhance tissue penetration but reduce aqueous solubility .
• In contrast, the fused triazolo ring in ’s compound introduces steric hindrance and azide-related instability, limiting its therapeutic utility .

Synthetic Complexity :

• The synthesis of 3-Decoxy-6-(4-hexoxyphenyl)pyridazine likely involves nucleophilic aromatic substitution (SNAr) at C6, whereas ’s derivatives require complex fused-ring systems, increasing synthetic difficulty .

Biological Activity :

• While ’s pyrido-pyridazines are confirmed Bcl-xL inhibitors, the hexoxyphenyl group in the target compound may optimize binding to hydrophobic protein pockets, though empirical validation is needed .
• Coumarin-based analogs () prioritize fluorescence or enzyme inhibition, diverging from the apoptosis-focused mechanism inferred for the target compound .

Critical Notes and Limitations

• Data Gaps : Direct pharmacological or crystallographic data for 3-Decoxy-6-(4-hexoxyphenyl)pyridazine are absent in the provided evidence. Comparisons rely on structural extrapolation and analog studies.
• Safety Profile : Unlike azide-containing compounds (), the target compound avoids explosive or toxic intermediates, suggesting safer scalability .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 3-Decoxy-6-(4-hexoxyphenyl)pyridazine, and how can reaction conditions be controlled to maximize yield?

• Methodological Guidance : Multi-step synthesis typically involves nucleophilic substitution, cyclization, and functional group protection. Key parameters include:

• Temperature : Maintain 60–80°C during cyclization to avoid side reactions (e.g., decomposition of intermediates).
• Solvent Choice : Polar aprotic solvents (e.g., DMF, DMSO) enhance reaction efficiency .
• Purification : Use column chromatography with gradients of ethyl acetate/hexane (3:7 to 1:1) for isolating intermediates. Confirm purity via TLC (Rf = 0.3–0.5) .

Q. Which analytical techniques are most effective for structural characterization of 3-Decoxy-6-(4-hexoxyphenyl)pyridazine and its intermediates?

• Methodological Guidance :

• NMR Spectroscopy : ¹H and ¹³C NMR (CDCl₃ or DMSO-d₆) to confirm substitution patterns (e.g., aromatic protons at δ 7.2–8.1 ppm; hexoxy group at δ 3.7–4.2 ppm) .
• Mass Spectrometry : High-resolution ESI-MS to verify molecular ion peaks (e.g., [M+H]⁺ at m/z 315.15 ± 0.01) .
• X-ray Crystallography : For resolving ambiguous stereochemistry in crystalline derivatives .

Q. How can researchers assess the compound’s stability under varying pH and temperature conditions?

• Methodological Guidance :

• Accelerated Stability Testing : Incubate samples in buffers (pH 2–10) at 40°C for 72 hours. Monitor degradation via HPLC (C18 column, 1.0 mL/min flow rate) .
• Kinetic Analysis : Calculate degradation rate constants (k) using first-order kinetics. Identify degradation products via LC-MS .

Advanced Research Questions

Q. What mechanistic insights explain the compound’s pharmacological activity in vitro, and how can these guide target validation?

• Methodological Guidance :

• Molecular Docking : Use software like AutoDock Vina to model interactions with receptors (e.g., COX-2 or β-adrenergic receptors). Focus on binding affinity (ΔG < -8 kcal/mol) and hydrogen-bonding residues .
• Enzyme Assays : Measure IC₅₀ values via fluorometric assays (e.g., inhibition of PDE3B at 10–50 µM concentrations) .
• Theoretical Framework : Link activity to Hammett substituent constants (σ) of the hexoxyphenyl group to predict bioactivity trends .

Q. How can contradictory spectral data (e.g., NMR vs. computational predictions) be resolved during structural elucidation?

• Methodological Guidance :

• DFT Calculations : Optimize geometry at the B3LYP/6-31G(d) level using Gaussian 16. Compare computed chemical shifts with experimental NMR data .
• Dynamic NMR : Conduct variable-temperature experiments to detect conformational exchange (e.g., hindered rotation of the hexoxy group) .
• Cross-Validation : Integrate IR (C=O stretch at 1680–1700 cm⁻¹) and MS/MS fragmentation patterns .

Q. What strategies are recommended for designing derivatives with enhanced selectivity for kinase inhibition?

• Methodological Guidance :

• SAR Studies : Modify substituents at the pyridazine core (e.g., replace hexoxy with trifluoromethoxy to increase lipophilicity). Test IC₅₀ against kinases (e.g., EGFR, VEGFR2) .
• Free-Wilson Analysis : Quantify contributions of substituents to activity using multivariate regression .
• ADMET Prediction : Use SwissADME to optimize logP (2–4) and reduce hepatotoxicity risks .

Q. How can researchers integrate computational and experimental data to refine reaction mechanisms for scale-up?

• Methodological Guidance :

• Microkinetic Modeling : Simulate reaction pathways (e.g., transition states for cyclization) using CHEMKIN. Validate with in situ FTIR monitoring .
• DoE (Design of Experiments) : Apply Taguchi methods to optimize parameters (e.g., catalyst loading, solvent ratio) for pilot-scale synthesis .